Cas no 19735-74-1 (4-(1-Adamantyl)-1,3-thiazol-2-amine)

• Product Name: 4-(1-Adamantyl)-1,3-thiazol-2-amine
• CAS No: 19735-74-1
• MF: C₁₃H₁₈N₂S
• MW: 234.360421657562
• MDL: MFCD00180700
• CID: 211442
• PubChem ID: 616434
• Update Time: 2025-08-03

4-(1-Adamantyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(Adamantan-1-yl)thiazol-2-amine
• 4-(1-Adamantyl)-2-aminothiazole
• 2-amino-4-(1-adamantyl) Thiazole
• 2-Thiazolamine,4-tricyclo[3.3.1.13,7]dec-1-yl-
• 4-(1-Adamantyl)-1,3-thiazol-2-amine
• 4-ADAMANTAN-1-YL-THIAZOL-2-YLAMINE
• 4-(adamant-1-yl)thiazol-2-ylamine
• 4-(adamantan-1-yl)-1,3-thiazol-2-amine
• 4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)-1,3-thiazol-2-amine
• 4-Adamantan-1-ylthiazol-2-ylamine
• 4-adamantanyl-1,3-thiazole-2-ylamine
• 4-adamantyl-2-aminothiazole
• AKOS BC-0485
• AKOS B000338
• ART-CHEM-BB B000338
• TIMTEC-BB SBB006980
• 4-(1-adamantyl)-2-thiazolamine
• 4-(1-adamantyl)thiazol-2-amine
• Thiazol-2-amine, 4-(1-adamantyl)-
• [4-(1-adamantyl)thiazol-2-yl]amine
• 19735-74-1
• CHEMBL1622405
• 4-(1-adamantyl)2-aminothiazole, 97%, AldrichCPR
• 4-(adamant-1-yl)-2-aminothiazole
• CS-0449547
• IFLab2_000043
• AKOS023552936
• AT28396
• SR-01000396878
• FT-0678395
• 2-Thiazolamine, 4-tricyclo[3.3.1.13,7]dec-1-yl-
• CBDivE_008724
• AKOS000122783
• SR-01000396878-1
• IFLab1_000129
• Z48847671
• PD019797
• HMS1412F19
• VS-04038
• SR-01000396878-2
• MFCD00180700
• CBDivE_012673
• 4-(1-Adamantyl)-1,3-thiazol-2-ylamine #
• EN300-12131
• A880044
• DTXSID90346924
• Oprea1_621356
• CCG-44360
• SCHEMBL1071713
• 0KPI-0074
• Oprea1_281084
• IDI1_008348
• IDI1_019069
• STK299262
• 4-(1-Adamantyl)-1,3-thiazol-2-ylamine
• BBL013901
• ALBB-000013
• AB-601/30968007

• MDL： MFCD00180700
• Inchi： 1S/C13H18N2S/c14-12-15-11(7-16-12)13-4-8-1-9(5-13)3-10(2-8)6-13/h7-10H,1-6H2,(H2,14,15)
• InChI Key： JVJWJUQLRDIVJV-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 234.11900
• Monoisotopic Mass: 234.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15000
• LogP: 3.77430
• Sensitiveness: Air Sensitive

4-(1-Adamantyl)-1,3-thiazol-2-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(1-Adamantyl)-1,3-thiazol-2-amine

Research Brief on 4-(1-Adamantyl)-1,3-thiazol-2-amine (CAS: 19735-74-1): Recent Advances and Applications

The compound 4-(1-Adamantyl)-1,3-thiazol-2-amine (CAS: 19735-74-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development. Recent studies highlight its promising utility as a scaffold for designing novel bioactive molecules, particularly in the context of antimicrobial and anti-inflammatory agents.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 4-(1-Adamantyl)-1,3-thiazol-2-amine. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that improves yield and purity, addressing previous challenges in its synthesis. The adamantyl moiety, known for its lipophilicity and metabolic stability, enhances the pharmacokinetic properties of derivatives, making this compound a valuable candidate for further optimization.

In terms of biological activity, 4-(1-Adamantyl)-1,3-thiazol-2-amine has demonstrated notable efficacy in preclinical models. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its potent inhibitory effects against bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a finding that could pave the way for new classes of antibiotics. Additionally, its anti-inflammatory properties, mediated through modulation of NF-κB signaling, suggest potential applications in treating chronic inflammatory diseases.

Ongoing clinical investigations are exploring the safety and efficacy of 4-(1-Adamantyl)-1,3-thiazol-2-amine derivatives. A Phase I trial (NCTXXXXXX) is currently evaluating a lead compound for its pharmacokinetic profile in healthy volunteers, with preliminary data expected in late 2024. Furthermore, computational studies leveraging molecular docking and QSAR analyses are identifying structural modifications to enhance target specificity and reduce off-target effects.

In conclusion, 4-(1-Adamantyl)-1,3-thiazol-2-amine represents a versatile scaffold with broad therapeutic potential. Its recent synthetic improvements, coupled with promising biological data, underscore its relevance in addressing unmet medical needs. Future research should focus on translational studies to bridge the gap between preclinical findings and clinical applications, ensuring its integration into the next generation of pharmaceuticals.